[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3,4-dichlorobenzoate

• IUPAC Name: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3,4-dichlorobenzoate
• InChI: InChI=1S/C14H9Cl2NO4S2/c15-10-2-1-8(7-11(10)16)13(18)21-17-12-4-6-23(19,20)14-9(12)3-5-22-14/h1-3,5,7H,4,6H2/b17-12+
• InChI Key: LDUBZLAGBXGHOS-SFQUDFHCSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1=NOC(=O)C3=CC(=C(C=C3)Cl)Cl)C=CS2
• Isomeric SMILES: C\1CS(=O)(=O)C2=C(/C1=N/OC(=O)C3=CC(=C(C=C3)Cl)Cl)C=CS2
• Molecular Formula: C14H9Cl2NO4S2
• Molecular Weight: 390.3 g/mol

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structure. It may also include information about its appearance and state (solid, liquid, gas) at room temperature.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and reactivity. Techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can be used.

Scientific Research Applications

Anticancer Properties

Background: [(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3,4-dichlorobenzoate (let’s call it “Compound X”) is a synthetic compound with potential anticancer properties. Researchers have explored its effects on various cancer cell lines.

Mechanism of Action:

Experimental Evidence:

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Conclusion

[(E)-(7,7-dioxo-5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)amino] 3,4-dichlorobenzoate holds promise in diverse fields, from cancer research to materials science. However, further studies are essential to unlock its full potential. 🌟

Meng, F., Chen, N., & Xu, J. (2012). An efficient and facile synthesis of N-Cbz-β-aminoalkanesulfonamides. Science China Chemistry, 55(12), 2548–2553. Link

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity of the compound and identifying any hazards associated with its use. Material safety data sheets (MSDS) often provide this information.